Unique Triclinic Crystal System vs. Mono-Nitro Isomers: Direct X-ray Diffraction Comparison
X-ray crystallography reveals that 4-Methyl-3,5-dinitropyridin-2-amine (Compound II) crystallizes in the triclinic P-1 space group, a feature that distinguishes it from its two mono-nitrated isomers. In a direct head-to-head study, 2-amino-4-methyl-3-nitropyridine (I) crystallized in the monoclinic P21/n space group, and 2-amino-4-methyl-5-nitropyridine (III) crystallized in the monoclinic C2/c space group [1]. This fundamental difference in crystal symmetry is driven by the specific hydrogen-bonding network enabled by the presence of both the 2-amino group and the two nitro groups, a motif that cannot be replicated by the mono-nitro analogs.
| Evidence Dimension | Crystal system and space group (solid-state structure) |
|---|---|
| Target Compound Data | Triclinic, P-1 |
| Comparator Or Baseline | 2-amino-4-methyl-3-nitropyridine (I): Monoclinic, P21/n; 2-amino-4-methyl-5-nitropyridine (III): Monoclinic, C2/c |
| Quantified Difference | Target compound uniquely adopts a triclinic system with a P-1 space group, whereas both mono-nitro analogs are monoclinic. |
| Conditions | Single-crystal X-ray diffraction at 100 K; structures solved by direct methods and refined by full-matrix least-squares on F². |
Why This Matters
Crystal packing dictates critical physicochemical properties like solubility, stability, and hygroscopicity, which are vital for reproducible formulation in energetic materials and purification in synthesis; procuring the wrong isomer guarantees a different crystal phase and unreliable downstream performance.
- [1] Bryndal, I., Kucharska, E., Sąsiadek, W., Wandas, M., Lis, T., Lorenc, J., & Hanuza, J. (2012). Molecular and crystal structures, vibrational studies and quantum chemical calculations of 3 and 5-nitroderivatives of 2-amino-4-methylpyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 96, 952–962. View Source
